Cas no 862826-45-7 (N-{2-3-({(2,4,6-trimethylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide)

N-{2-3-({(2,4,6-trimethylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide structure

862826-45-7 structure

Product Name:N-{2-3-({(2,4,6-trimethylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide

CAS No:862826-45-7

MF:C₂₈H₂₉N₃O₂S

MW:471.613765478134

CID:6356155

PubChem ID:4171398

Update Time:2024-01-06

N-{2-3-({(2,4,6-trimethylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

- N-{2-3-({(2,4,6-trimethylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
- 862826-45-7
- AKOS024588013
- F0617-0361
- N-(2-(3-((2-(mesitylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide
- N-[2-[3-[2-oxo-2-(2,4,6-trimethylanilino)ethyl]sulfanylindol-1-yl]ethyl]benzamide
- N-{2-[3-({[(2,4,6-trimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
- Inchi： 1S/C28H29N3O2S/c1-19-15-20(2)27(21(3)16-19)30-26(32)18-34-25-17-31(24-12-8-7-11-23(24)25)14-13-29-28(33)22-9-5-4-6-10-22/h4-12,15-17H,13-14,18H2,1-3H3,(H,29,33)(H,30,32)
- InChI Key： AACFCMGUFRFNDJ-UHFFFAOYSA-N
- SMILES： S(CC(NC1C(C)=CC(C)=CC=1C)=O)C1=CN(CCNC(C2C=CC=CC=2)=O)C2C=CC=CC=21

Computed Properties

Exact Mass: 471.19804835g/mol
Monoisotopic Mass: 471.19804835g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 34
Rotatable Bond Count: 8
Complexity: 671
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.4
Topological Polar Surface Area: 88.4Å²

N-{2-3-({(2,4,6-trimethylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0617-0361-2μmol	N-{2-[3-({[(2,4,6-trimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide	862826-45-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0617-0361-5μmol	N-{2-[3-({[(2,4,6-trimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide	862826-45-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0617-0361-10μmol	N-{2-[3-({[(2,4,6-trimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide	862826-45-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0617-0361-20μmol	N-{2-[3-({[(2,4,6-trimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide	862826-45-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0617-0361-1mg	N-{2-[3-({[(2,4,6-trimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide	862826-45-7	90%+	1mg	$54.0	2023-05-17
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Life Chemicals	F0617-0361-3mg	N-{2-[3-({[(2,4,6-trimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide	862826-45-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0617-0361-4mg	N-{2-[3-({[(2,4,6-trimethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide	862826-45-7	90%+	4mg	$66.0	2023-05-17
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